BENGHE Foundational & Exploratory

Check Availability & Pricing

"discovery and history of 2-Phenylazocane™

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Phenylazocane

Cat. No.: B15273238

2-Phenylazocane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Phenylazocane is a heterocyclic organic compound featuring an eight-membered azocane
ring substituted with a phenyl group at the 2-position. While a detailed historical account of its
initial discovery is not extensively documented in publicly available literature, its significance
lies in its utility as a synthetic intermediate for the construction of more complex molecular
architectures, particularly in the realm of medicinal chemistry. This technical guide provides a
comprehensive overview of the available information on 2-Phenylazocane, including its
synthesis, physical and spectral properties, and its application in the preparation of
pharmacologically relevant compounds.

Introduction and Historical Context

The history of 2-Phenylazocane is primarily written through its application as a building block
in organic synthesis. While the precise date and context of its first synthesis are not readily
available in the chemical literature, its use in the preparation of functionalized azacycles
highlights its role as a valuable precursor. Azacycles, and particularly those with substitution,
are of significant interest in drug discovery. The incorporation of a phenyl group on the azocane
ring introduces aromaticity and steric bulk, which can be crucial for modulating the
pharmacological activity of a target molecule.
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Physicochemical Properties

Quantitative data for 2-Phenylazocane is summarized in the table below. This information is
critical for its handling, characterization, and use in synthetic protocols.

Property Value Source
Molecular Formula Ci13H1oN Inferred
Molecular Weight 189.30 g/mol Inferred
CAS Number 1379168-02-1 Commercial Supplier
Purity >95% Commercial Supplier
Storage Temperature 2-8°C Commercial Supplier

Synthesis of 2-Phenylazocane

A specific, detailed experimental protocol for the synthesis of 2-Phenylazocane is not explicitly
detailed in the surveyed literature. However, based on general methods for the synthesis of 2-
substituted azocanes, a plausible synthetic route would involve the alkylation or arylation of the
azocane ring. One common approach is the nucleophilic addition of an organometallic phenyl
reagent (e.g., phenyllithium or a phenyl Grignard reagent) to an appropriate azocane-derived
electrophile.

Logical Workflow for a Proposed Synthesis
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Caption: Proposed synthetic workflow for 2-Phenylazocane.

Spectroscopic Characterization (Predicted)

While published spectra for 2-Phenylazocane are not readily available, its expected spectral
characteristics can be predicted based on its structure and data from analogous compounds.
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Technique

Expected Features

1H NMR

- Multiplets in the aromatic region (& 7.0-7.5
ppm) corresponding to the phenyl protons.- A
multiplet for the proton at the 2-position
(benzylic proton).- A series of broad multiplets in
the aliphatic region (6 1.0-3.5 ppm) for the

azocane ring protons.

13C NMR

- Resonances in the aromatic region (6 125-145
ppm) for the phenyl carbons.- A resonance for
the carbon at the 2-position (benzylic carbon).-
Several resonances in the aliphatic region for

the carbons of the azocane ring.

IR Spectroscopy

- C-H stretching vibrations for the aromatic and
aliphatic protons.- N-H stretching vibration (if
unsubstituted on nitrogen).- C=C stretching

vibrations for the aromatic ring.

Mass Spectrometry

- Amolecular ion peak (M*) at m/z = 189.-
Fragmentation pattern likely involving the loss of
the phenyl group or cleavage of the azocane

ring.

Applications in Synthesis

2-Phenylazocane serves as a key intermediate in the synthesis of more complex heterocyclic

systems. The following sections detail its use in the preparation of two such compounds.

Synthesis of 5-Phenyl-5,6,7,8,9,10-
hexahydroimidazo[1,5-a]Jazocine

2-Phenylazocane is a starting material for the synthesis of a polycyclic imidazole derivative.

This transformation involves an annulation reaction.

A general procedure for this type of reaction involves the in situ generation of a cyclic imine

from 2-phenylazocane, which then undergoes cyclization. For a 0.5 mmol scale reaction, 2-

© 2025 BenchChem. All rights reserved.

4/7 Tech Support


https://www.benchchem.com/product/b15273238?utm_src=pdf-body
https://www.benchchem.com/product/b15273238?utm_src=pdf-body
https://www.benchchem.com/product/b15273238?utm_src=pdf-body
https://www.benchchem.com/product/b15273238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15273238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

phenylazocane (94.7 mg, 0.5 mmol) is reacted with t-butyl phenyl ketone (142 pL, 0.85 mmol),
TosMIC (195.2 mg, 1 mmol), and t-BuNH2z (110 yL, 1.05 mmol). The product is then purified by
silica gel chromatography.

t-butyl phenyl ketone,
TosMIC, t-BuNH:2

Annulation Reaction

(Silica Gel Chromatograph))

Click to download full resolution via product page

Caption: Synthesis of a polycyclic imidazole from 2-Phenylazocane.

Synthesis of Methyl 8-oxo-2-phenylazocane-2-
carboxylate

2-Phenylazocane can also be envisioned as a precursor for the synthesis of lactams, such as
Methyl 8-oxo-2-phenylazocane-2-carboxylate, through a series of functional group
transformations.

A general approach to such a synthesis would involve the formation of an a-iminoester from 2-
phenylazocane, followed by an intramolecular cyclization to form the lactam ring. This
cyclization can often be promoted by microwave irradiation.
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Caption: Conceptual pathway to a lactam from 2-Phenylazocane.

Conclusion

2-Phenylazocane, while not a widely studied molecule in its own right, represents a valuable
synthetic intermediate. Its utility in the construction of complex, polycyclic, and functionalized
nitrogen-containing heterocycles underscores its importance to researchers in medicinal
chemistry and drug development. Further exploration of its synthesis and reactivity could lead
to the discovery of novel molecular scaffolds with interesting biological activities. The
information presented in this guide, compiled from the available literature, provides a
foundational understanding of this compound for future research endeavors.

« To cite this document: BenchChem. ["discovery and history of 2-Phenylazocane"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15273238#discovery-and-history-of-2-
phenylazocane]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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